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Compound of Interest

Compound Name:
2-Amino-5-bromo-2'-

fluorobenzophenone

Cat. No.: B016372 Get Quote

An In-Depth Technical Guide to 2-Amino-5-bromo-2'-fluorobenzophenone: Properties,

Synthesis, and Applications

Introduction
2-Amino-5-bromo-2'-fluorobenzophenone is a substituted benzophenone derivative that

serves as a critical building block and intermediate in synthetic organic chemistry. Its

trifunctional structure, featuring amino, bromo, and fluoro groups, makes it a versatile precursor

for the synthesis of complex heterocyclic molecules and active pharmaceutical ingredients

(APIs).[1] This guide provides a comprehensive overview of its chemical and physical

properties, outlines a representative synthetic workflow, details its significant applications in

medicinal chemistry, and discusses analytical methodologies for its characterization and quality

control. Primarily, it is recognized as a key precursor in the synthesis of benzodiazepines, such

as flubromazepam, and serves as an analytical reference standard for forensic and research

applications.[2]

Physicochemical Properties and Chemical Identity
A thorough understanding of the physicochemical properties of 2-Amino-5-bromo-2'-
fluorobenzophenone is essential for its handling, storage, and application in synthetic

protocols. The compound is typically a yellow crystalline solid.[3] For long-term stability, it is

recommended to be stored at -20°C.[1][2]
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Property Value Source(s)

IUPAC Name
(2-amino-5-bromophenyl)(2-

fluorophenyl)methanone
[1][4]

Synonyms
2-Amino-2'-fluoro-5-

bromobenzophenone
[2][4]

CAS Number 1479-58-9 [1][4][5]

Molecular Formula C₁₃H₉BrFNO [1][4][5]

Molecular Weight 294.12 g/mol [1][5][6]

Appearance Crystalline Solid [2][3]

Purity ≥98% (Commercial Grades) [2]

Solubility
DMF: 30 mg/mL; DMSO: 30

mg/mL; Ethanol: 30 mg/mL
[2]

Storage Temperature -20°C [2]

InChI Key
XCOKDXNGCQXFCV-

UHFFFAOYSA-N
[1][2][4]

Synthetic Pathways: A Representative Workflow
The synthesis of 2-Amino-5-bromo-2'-fluorobenzophenone typically involves a multi-step

process. A common strategy is the bromination of a suitable aminofluorobenzophenone

precursor. The presence of the activating amino group directs the electrophilic substitution of

bromine to the para position. The following diagram illustrates a generalized workflow for its

synthesis.
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Representative Synthetic Workflow

Start: 2-Amino-2'-fluorobenzophenone

Brominating Agent (e.g., NBS)
in Solvent (e.g., DCM)

1. React with

Electrophilic Aromatic Substitution
(Bromination)

2. Induce

Aqueous Workup & Extraction

3. Proceed to

Purification
(e.g., Column Chromatography)

4. Isolate crude product for

Final Product:
2-Amino-5-bromo-2'-fluorobenzophenone

5. Yield pure product
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Role as a Pharmaceutical Intermediate

2-Amino-5-bromo-2'-
fluorobenzophenone

Multi-Step Synthesis
(e.g., Cyclization, Functionalization)

Starting Material

Active Pharmaceutical Ingredient
(e.g., Flubromazepam)

Yields

Biological Target
(e.g., GABA-A Receptor)

Modulates
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General Analytical Workflow for Purity Assessment

Sample Preparation
(Dissolve in Mobile Phase)

HPLC System
(C18 Column, UV Detector)

1. Injection

Chromatographic Separation

2. Elution

UV Detection & Data Acquisition

3. Monitoring

Purity Calculation
(% Area)

4. Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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